![molecular formula C15H12F2N4O2 B2700342 2-(3,5-difluorophenyl)-5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-1,3,4-oxadiazole CAS No. 2108819-97-0](/img/structure/B2700342.png)
2-(3,5-difluorophenyl)-5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-1,3,4-oxadiazole
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Description
2-(3,5-difluorophenyl)-5-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-oxoethyl]-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C15H12F2N4O2 and its molecular weight is 318.284. The purity is usually 95%.
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Scientific Research Applications
Molecular and Optoelectronic Properties
2,5-Diphenyl-1,3,4-oxadiazole (OXD) derivatives, including those with terminal ethynyl and butadiynyl substituents, have been synthesized and analyzed for their molecular and optoelectronic properties. These OXD derivatives demonstrate high stability and unique spatial isolation due to their aromatic moieties, leading to interesting applications in molecular electronics and optoelectronics. The electron-withdrawing effect of the OXD units and the conjugation disruption by neutral units like TTF (tetrathiafulvalene) highlight their potential for use in designing new materials for electronic devices. The fluorescence properties of these derivatives, especially when integrated into pi-conjugated systems, offer insights into their utility in light-emitting diodes (LEDs) and other photonic applications (Wang et al., 2006).
Sensory Properties to Fluoride Anion
Highly fluorinated poly(arylene ether-1,3,4-oxadiazole)s have been developed with significant sensitivity to fluoride ions. These materials, synthesized through a reaction involving hexafluorobisphenol A and 2,5-bis(pentafluorophenyl)-1,3,4-oxadiazole, exhibit high molecular weights and the ability to form selective complexes with fluoride anions. This property is leveraged in the detection and sensory applications of fluoride ions in various environments, underscoring the versatility of 1,3,4-oxadiazole derivatives in chemical sensing technologies (Ding & Day, 2006).
Phosphorescence at Room Temperature
Heteroleptic cyclometalated iridium(III) complexes incorporating 1,3,4-oxadiazole units have been synthesized to explore their phosphorescent properties. These complexes exhibit strong blue phosphorescence at room temperature, both in solution and in the solid state. The structural design of these complexes allows for systematic tuning of their emission properties, offering pathways to the development of phosphorescent materials for organic light-emitting diode (OLED) applications. The research provides foundational insights into the design principles for blue-emitting phosphors, highlighting the role of 1,3,4-oxadiazole derivatives in advanced photonic applications (Yang et al., 2005).
properties
IUPAC Name |
2-[5-(3,5-difluorophenyl)-1,3,4-oxadiazol-2-yl]-1-(3,5-dimethylpyrazol-1-yl)ethanone |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H12F2N4O2/c1-8-3-9(2)21(20-8)14(22)7-13-18-19-15(23-13)10-4-11(16)6-12(17)5-10/h3-6H,7H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNCXBTPPXOEIQB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C(=O)CC2=NN=C(O2)C3=CC(=CC(=C3)F)F)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F2N4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.28 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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